Cas no 929471-34-1 (N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide)

• Product Name: N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide
• CAS No: 929471-34-1
• MF: C₂₅H₂₀FNO₅
• MW: 433.42841053009
• CID: 6400162
• PubChem ID: 26773533
• Update Time: 2025-08-03

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide
• N-[2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-fluorobenzamide
• F2209-0278
• N-(2-(2,5-dimethoxybenzoyl)-3-methylbenzofuran-5-yl)-2-fluorobenzamide
• 929471-34-1
• AKOS001956730

• Inchi： 1S/C25H20FNO5/c1-14-18-12-15(27-25(29)17-6-4-5-7-20(17)26)8-10-22(18)32-24(14)23(28)19-13-16(30-2)9-11-21(19)31-3/h4-13H,1-3H3,(H,27,29)
• InChI Key： SILXFXUVLYXGIT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC2=C(C=1)C(C)=C(C(C1C=C(C=CC=1OC)OC)=O)O2)=O

Computed Properties

• Exact Mass: 433.13255090g/mol
• Monoisotopic Mass: 433.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide

Comprehensive Overview of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide (CAS No. 929471-34-1)

N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide, identified by its CAS No. 929471-34-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the dimethoxybenzoyl and fluorobenzamide moieties, contribute to its potential as a scaffold for developing novel therapeutic agents.

In recent years, the scientific community has shown growing interest in benzofuran-based compounds due to their promising pharmacological properties. Researchers are particularly intrigued by the 2,5-dimethoxybenzoyl group, which is often associated with enhanced binding affinity to specific biological targets. The incorporation of a fluorine atom in the benzamide segment further augments the compound's metabolic stability and bioavailability, making it a valuable candidate for further exploration.

The synthesis of N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide involves multi-step organic reactions, including condensation and acylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research applications.

One of the most frequently asked questions about this compound revolves around its potential therapeutic applications. Preliminary studies suggest that benzofuran derivatives like this one may exhibit activity against certain enzymes or receptors implicated in disease pathways. For instance, the dimethoxybenzoyl moiety is often explored for its interaction with G-protein-coupled receptors (GPCRs), which are critical targets in neuropharmacology. Additionally, the fluorobenzamide group could play a role in modulating protein-protein interactions, opening avenues for cancer research.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Given the increasing prevalence of neurological conditions, researchers are keen to investigate how N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide might influence neurotransmitter systems. Its structural resemblance to other bioactive molecules hints at possible applications in mood regulation or cognitive enhancement, though extensive preclinical studies are needed to validate these hypotheses.

From a chemical perspective, the stability and solubility of CAS No. 929471-34-1 are critical factors for its utility in laboratory settings. The compound's lipophilic nature, attributed to the benzofuran and benzamide rings, may necessitate the use of specific solvents for formulation. Researchers often optimize these parameters to ensure reproducible results in biological assays.

In the context of drug discovery, N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide represents a promising lead compound. Its modular structure allows for facile derivatization, enabling medicinal chemists to explore structure-activity relationships (SAR). Such efforts could yield analogs with improved potency, selectivity, or pharmacokinetic profiles, addressing unmet medical needs.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, standard laboratory precautions should be observed during handling. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability over time.

The growing demand for innovative small molecules in biomedical research underscores the importance of compounds like N-2-(2,5-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-fluorobenzamide. As the scientific community continues to unravel its mechanisms of action, this molecule may emerge as a cornerstone in the development of next-generation therapeutics. Collaborative efforts between academia and industry will be essential to translate its potential into tangible clinical benefits.

In summary, CAS No. 929471-34-1 exemplifies the intersection of chemistry and biology, offering a versatile platform for innovation. Its intricate architecture and functional groups provide a fertile ground for exploration, aligning with contemporary trends in precision medicine and targeted therapy. As research progresses, this compound is poised to make meaningful contributions to the advancement of science and healthcare.